Cas no 2171307-23-4 (3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

3-Methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid is a specialized synthetic intermediate primarily used in peptide and organic synthesis. Its key structural features include a cyclohexyl backbone with a fluorenylmethoxycarbonyl (Fmoc) protecting group, ensuring selective deprotection under mild basic conditions. The methoxy and carboxylic acid functionalities enhance solubility and reactivity, facilitating conjugation in solid-phase peptide synthesis (SPPS). The (1r,4r)-stereochemistry provides rigidity, improving stereocontrol in complex molecular assemblies. This compound is particularly valuable in medicinal chemistry for constructing constrained peptidomimetics and bioactive scaffolds. Its stability under standard SPPS conditions and compatibility with orthogonal protection strategies make it a reliable choice for advanced synthetic applications.
3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid structure
2171307-23-4 structure
Product Name:3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
CAS No:2171307-23-4
MF:C27H32N2O6
MW:480.552787780762
CID:6233106
PubChem ID:165527605
Update Time:2025-10-24

3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
    • 2171810-41-4
    • 3-methoxy-4-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
    • 2171307-23-4
    • EN300-1544661
    • 2171368-40-2
    • 3-methoxy-4-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
    • EN300-1497607
    • EN300-1570899
    • 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methoxybutanoic acid
    • Inchi: 1S/C27H32N2O6/c1-34-19(14-25(30)31)15-28-26(32)17-10-12-18(13-11-17)29-27(33)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: LWBANGILUXTPHW-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(CC(=O)O)OC)=O)CC1)=O

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 114Ų

3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Pricemore >>

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3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Related Literature

Additional information on 3-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

3-Methoxy-4-{(1R,4R)-4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic Acid: A Comprehensive Overview

The compound 3-methoxy-4-{(1R,4R)-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic acid (CAS No. 2171307-23-4) is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a methoxy group, a cyclohexane ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a temporary protecting group for amino acids during solid-phase synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for peptide-based drugs, where the Fmoc group can be selectively removed to reveal the amino acid functionality. This makes it an invaluable tool in the synthesis of bioactive peptides and proteins. The stereochemistry of the molecule, as indicated by the (1R,4R) configuration of the cyclohexane ring, plays a critical role in determining its biological activity and selectivity.

The synthesis of 3-methoxy-4-{(1R,4R)-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the formation of the cyclohexane ring with the desired stereochemistry, the introduction of the Fmoc group, and the attachment of the methoxy and formamido groups. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound is in the field of drug delivery systems. Scientists have investigated its ability to serve as a carrier for bioactive molecules, leveraging its structural complexity to enhance drug solubility and bioavailability. Additionally, its compatibility with various functionalization techniques makes it a versatile platform for developing targeted drug delivery systems.

In terms of biological activity, 3-methoxy-4-{(1R,4R)-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic acid has shown potential in modulating cellular signaling pathways. Preclinical studies suggest that it may act as an inhibitor of certain enzymes involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for developing novel therapeutics.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, which is crucial for predicting its interactions with biological targets. These computational approaches have also facilitated the design of analogs with improved pharmacokinetic profiles.

In conclusion, 3-methoxy-4-{(1R,4R)-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic acid (CAS No. 2171307-23-4) represents a significant advancement in organic synthesis and has broad implications for drug discovery and development. Its unique structure and functional groups make it a valuable tool in peptide synthesis and drug delivery systems. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern medicine.

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